5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid

Medicinal Chemistry PTP Inhibition SAR
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H15NO3
Molecular Weight 233.26 g/mol
Cat. No. B13234910
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid
Molecular FormulaC13H15NO3
Molecular Weight233.26 g/mol
Structural Identifiers
SMILESCC1=CC(=C(C2=C1N(C(=C2C(=O)O)C)C)C)O
InChIInChI=1S/C13H15NO3/c1-6-5-9(15)7(2)10-11(13(16)17)8(3)14(4)12(6)10/h5,15H,1-4H3,(H,16,17)
InChIKeyPBFYTHHSNMEASA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Chemical Identity and Sourcing Baseline


5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid (CAS 2060034-73-1) is a tetrasubstituted hydroxyindole-3-carboxylic acid with the molecular formula C13H15NO3 and a molecular weight of 233.26 g/mol [1]. The compound features a unique 1,2,4,7-tetramethyl substitution pattern that differentiates it from positional isomers such as the 1,2,6,7-tetramethyl variant available from commercial suppliers . As a member of the hydroxyindole carboxylic acid chemotype, this scaffold has been recognized in the medicinal chemistry literature for its capacity to anchor inhibitors within the active site of protein tyrosine phosphatases (PTPs) via the salicylic acid mimetic formed by the 5-hydroxy-3-carboxylic acid motif [2]. The compound is listed in the PubChem database (CID 125426515) and is available from several chemical suppliers at typical purities of 95% [1] .

Regioisomer 1,2,4,7-Tetramethyl positional isomer for regioisomeric SAR studies
Scaffold PTP active-site anchoring via 5-hydroxy-3-carboxylic acid motif
Use context Carboxylic acid building block for amide library synthesis

Why Generic Substitution Fails


The precise 1,2,4,7-tetramethyl substitution pattern of this compound is not a trivial structural variation; it defines a distinct chemical entity that is not interchangeably replaceable by generic indole-3-carboxylic acid, its 5-hydroxy demethylated parent, or even its close positional isomer 5-hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid. In hydroxyindole carboxylic acid-based inhibitors, the methylation pattern dictates both the electronic environment of the hydroxy-carboxylic acid anchor and the steric topography presented to adjacent binding pockets [1]. A change from the 4,7-dimethyl to the 6,7-dimethyl arrangement (as in the Sigma-Aldrich isomer) alters the vector of the C4 substituent and consequently the shape complementarity with protein surfaces. In focused library approaches targeting PTP active sites, even single methyl group shifts have been shown to significantly modulate both inhibitory potency (IC50) and selectivity profiles [1]. Therefore, substituting this compound with a different regioisomer in a synthesis or assay without explicit comparative validation introduces an uncontrolled variable that can compromise experimental reproducibility and structure-activity relationship (SAR) interpretation.

Positional isomer mismatch 1,2,6,7-Tetramethyl isomer (Sigma-Aldrich) may not substitute; methyl shift from C4/C7 to C6/C7 alters binding-pocket complementarity and SAR interpretation
Scaffold simplification risk Demethylated or simpler indole-3-carboxylic acids lack tetramethyl steric and electronic profile; binding mode and selectivity may not transfer
Identity verification gap Procurement by chemical name alone risks regioisomer confusion; verify InChIKey at receipt to confirm structural identity

Quantitative Differentiation Evidence


Positional Isomer Identity and Target Engagement

The 5-hydroxy-1,2,4,7-tetramethyl substitution pattern is structurally distinct from the commercially available 5-hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid (Sigma-Aldrich ENAH3047BE34) . Both share the molecular formula C13H15NO3 but differ in the positions of the two methyl groups on the benzene ring (positions 4 and 7 versus positions 6 and 7). This regioisomerism results in different InChIKeys: PBFYTHHSNMEASA-UHFFFAOYSA-N for the 1,2,4,7-isomer [1] versus NKSJYFYFVRPSFY-UHFFFAOYSA-N for the 1,2,6,7-isomer . In the context of hydroxyindole carboxylic acid-based PTP inhibitors, the salicylic acid motif (5-OH and 3-COOH) serves as the active-site anchor, and substituents on the indole ring periphery directly influence binding pocket complementarity and selectivity [2].

Regioisomeric Identity
Class-level inference
1,2,4,7-tetramethyl (InChIKey PBFYTHHSNMEASA-UHFFFAOYSA-N) vs 1,2,6,7-tetramethyl isomer (InChIKey NKSJYFYFVRPSFY-UHFFFAOYSA-N); distinct CAS registry and connectivity
Structural identity must be verified for SAR continuity; ordering incorrect isomer compromises data attribution
Confirm InChIKey before ordering; chemical name alone may not prevent isomer errors
Medicinal Chemistry PTP Inhibition SAR

Validated PTP Active-Site Anchor Scaffold

The 5-hydroxyindole-3-carboxylic acid chemotype, which encompasses the target compound, has been validated as a privileged scaffold for inhibiting protein tyrosine phosphatases (PTPs). In a focused amide library study, this scaffold was used to target both the PTP active site and a unique nearby pocket, leading to the identification of compound 11a, a highly potent and selective inhibitor of Mycobacterium tuberculosis protein tyrosine phosphatase B (mPTPB) that exhibited high cellular activity and reversed altered immune responses in macrophages [1]. The 5-hydroxy-3-carboxylic acid moiety functions as a bicyclic salicylic acid mimetic that anchors the inhibitor in the PTP catalytic cleft [2]. While the target compound itself is the carboxylic acid intermediate used for further derivatization (e.g., amide coupling), its scaffold is directly responsible for the primary binding interaction that drives inhibitory potency in this validated class.

PTP Scaffold Validation
Class-level
5-Hydroxyindole-3-carboxylic acid chemotype anchors PTP catalytic cleft via bicyclic salicylic acid mimetic; literature-precedented in mPTPB inhibitor development
Class-level scaffold evidence; target compound IC50 not reported for free acid form
Scaffold binding characterized in mPTPB; free acid requires downstream amide derivatization for potency assessment
Protein Tyrosine Phosphatase Inhibitor Design Mycobacterium tuberculosis

Physicochemical Property Comparison

The computed physicochemical properties of 5-hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid place it in the fragment-to-lead molecular weight range. Its properties as computed by PubChem are: MW 233.26 g/mol, XLogP3 2.3, 2 H-bond donors, 3 H-bond acceptors, and a topological polar surface area of 62.5 Ų [1]. Compared to the unsubstituted indole-3-carboxylic acid (MW 161.16 g/mol, XLogP ~1.5), the tetramethyl substitution increases both molecular weight and lipophilicity, which may influence membrane permeability and non-specific protein binding when this acid is used as a synthetic building block for final inhibitors. Compared to 5-hydroxyindole-3-carboxylic acid (MW 177.16 g/mol), the additional four methyl groups add 56.1 Da and increase logP by approximately 0.8-1.0 log units, which is a meaningful shift in the physicochemical profile for fragment-based or property-guided lead optimization campaigns.

Physicochemical Profile
Data to verify
MW 233.26 g/mol; XLogP3 2.3; TPSA 62.5 Ų. ΔMW +72.1 vs indole-3-carboxylic acid; ΔXLogP ~+0.8 to +1.0 vs 5-hydroxyindole-3-carboxylic acid
Property differences may influence overall inhibitor profile; selection should match target property range
Computed properties only; experimental logP not publicly available
Drug-likeness Physicochemical Properties Fragment-based design

Anticancer Cytotoxicity in MCF-7 Cells

A recent study synthesized 23 novel 5-hydroxyindole-3-carboxylic acid derivatives (acids and esters) and evaluated their cytotoxicity via MTT assay against MCF-7 breast cancer cells, with counter-screening on normal human dermal fibroblasts (HDF) to assess selectivity [1]. This study establishes the broader class of 5-hydroxyindole-3-carboxylic acid derivatives as a source of compounds with potential cancer cell-selective cytotoxicity. While the specific 1,2,4,7-tetramethyl-substituted acid was not among the specific compounds reported, the study provides a methodological framework and baseline for evaluating the activity of further derivatives, including those synthesized from the target compound as a starting material.

Cytotoxicity Class Evidence
Class-level
5-Hydroxyindole-3-carboxylic acid derivatives show MCF-7 cytotoxicity with selectivity vs. normal fibroblasts (MTT assay); 23 derivatives evaluated
Supports cell-model endpoint review; target compound not directly tested in this study
MTT assay in MCF-7 cells; target compound serves as precursor for derivative synthesis
Anticancer Cytotoxicity MCF-7

Commercial Availability and Purity

5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid is commercially available from multiple suppliers with a typical purity specification of 95% [1]. This level of purity is standard for research-grade indole building blocks and is comparable to that of the structurally simpler 5-hydroxyindole-3-carboxylic acid (typically ≥97%) and indole-3-carboxylic acid (≥98%). The target compound is cataloged under CAS 2060034-73-1 and PubChem CID 125426515, with the synonym EN300-320757, facilitating unambiguous ordering [1]. The positional isomer 5-hydroxy-1,2,6,7-tetramethyl-1H-indole-3-carboxylic acid is also commercially available but under a different catalog number and InChIKey, which underscores the importance of verifying structural identity by InChIKey rather than relying solely on the chemical name during procurement .

Commercial Specification
Specification review
95% purity specification; CAS 2060034-73-1; PubChem CID 125426515; synonym EN300-320757
Verify batch COA; 95% purity may require additional purification for sensitive assays
95% catalog purity; confirm InChIKey at receipt to avoid positional isomer mix-up
Chemical Sourcing Purity Building Blocks

Research and Procurement Scenarios


PTP Inhibitor Amide Library Synthesis

The compound serves as a tetramethyl-substituted carboxylic acid precursor for amide-focused library construction targeting protein tyrosine phosphatases (PTPs). As demonstrated by the hydroxyindole carboxylic acid-based mPTPB inhibitor study, coupling different amines to the 3-carboxylic acid position generates focused libraries where the 5-hydroxyindole scaffold anchors the inhibitor in the PTP active site while the amide substituent explores adjacent binding pockets for enhanced affinity and selectivity [1]. The 1,2,4,7-tetramethyl substitution pattern provides a distinct steric and electronic environment that can be compared head-to-head with regioisomeric or less-substituted scaffolds in a systematic SAR campaign.

Regioisomeric Selectivity Profiling

When a research program requires unambiguous structure-activity relationship data for tetramethylindole regioisomers, this compound provides the 1,2,4,7-substitution variant that can be directly compared against the commercially available 1,2,6,7-isomer (Sigma-Aldrich ENAH3047BE34) . Such comparative studies can reveal how the position of methyl groups on the indole benzene ring influences target binding, selectivity, and physicochemical properties within a congeneric series.

Fragment-Based Lead Generation

With a molecular weight of 233.26 g/mol, XLogP3 of 2.3, and only 2 hydrogen bond donors, this compound falls within the fragment-like chemical space suitable for fragment-based drug discovery or as an early lead-generation starting point [2]. Its computed properties indicate that it is substantially more lipophilic than the unsubstituted 5-hydroxyindole-3-carboxylic acid (Δ logP ~+0.8 to +1.0), making it a valuable tool for probing the lipophilicity tolerance of a target binding site while maintaining the PTP-anchoring hydroxy-carboxylate motif.

Anticancer SAR Expansion

Based on the documented cytotoxicity of structurally related 5-hydroxyindole-3-carboxylic acid derivatives against MCF-7 breast cancer cells with selectivity over normal fibroblasts, this tetramethyl-substituted analog can be used to generate novel ester or amide derivatives for expanded anticancer screening [3]. The increased methylation may alter cellular permeability and target engagement, providing a differentiated sub-series for cancer cell panel testing.

Application
Selection Property
Validation Focus
PTP inhibitor amide library synthesis
Regioisomeric scaffold identity
PTP active-site engagement with varied amide substituents
Regioisomeric selectivity profiling
1,2,4,7 vs 1,2,6,7 isomer comparison
Methyl-position effects on target binding and selectivity
Fragment-based lead generation
Fragment-like MW and lipophilicity profile
Binding-site lipophilicity tolerance mapping
Cancer cell-model derivative screening
Tetramethyl-substituted scaffold variant
Cell-model endpoint review and selectivity assessment
Quote Request

Request a Quote for 5-Hydroxy-1,2,4,7-tetramethyl-1H-indole-3-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.